Cas no 1806656-49-4 (Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate)
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate
-
- Inchi: 1S/C13H15BrO3/c1-4-17-13(16)10-7-5-6-8(2)11(10)12(14)9(3)15/h5-7,12H,4H2,1-3H3
- InChI Key: YPZADBKJXXXEKH-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C(C(=O)OCC)=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 290
- XLogP3: 3
- Topological Polar Surface Area: 43.4
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004846-250mg |
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate |
1806656-49-4 | 97% | 250mg |
470.40 USD | 2021-07-06 | |
| Alichem | A010004846-500mg |
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate |
1806656-49-4 | 97% | 500mg |
806.85 USD | 2021-07-06 | |
| Alichem | A010004846-1g |
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate |
1806656-49-4 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate: A Comprehensive Overview
Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate, with CAS No. 1806656-49-4, is a compound of significant interest in the field of organic chemistry. This compound has been studied extensively due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a benzoate ester group with a substituted propyl chain containing a bromine atom and a ketone group. This combination makes it a versatile building block for further chemical modifications.
The structure of Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate is characterized by a benzene ring substituted with an ethoxy group at the 3-position and a propyl chain at the 2-position. The propyl chain contains a bromine atom at the terminal position and a ketone group at the middle position, which introduces both electrophilic and nucleophilic reactivity into the molecule. This dual reactivity makes it an excellent candidate for various organic transformations, such as nucleophilic substitutions, additions, and eliminations.
Recent studies have highlighted the potential of Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate as a precursor in the synthesis of complex molecules. For instance, researchers have utilized its brominated propyl chain to introduce functional groups into aromatic systems through cross-coupling reactions. These reactions are pivotal in drug discovery and materials science, where precise control over molecular architecture is essential.
In terms of synthesis, Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate can be prepared via several routes. One common method involves the alkylation of ethyl benzoate derivatives with appropriately substituted alkyl halides. This approach leverages the nucleophilic attack of the benzoate oxygen on the alkyl halide, followed by elimination to form the desired product. Another method involves oxidative coupling reactions, where the ketone group is introduced through oxidation of an alcohol intermediate.
The physical and chemical properties of Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate are well-documented. It has a melting point of approximately 55°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility properties make it suitable for use in solution-phase organic reactions, where precise control over reaction conditions is necessary.
One area where Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate has shown promise is in medicinal chemistry. Its structure allows for the introduction of bioactive groups that can modulate cellular pathways involved in diseases such as cancer and inflammation. For example, researchers have explored its use as a scaffold for designing inhibitors of protein kinases, which are key targets in oncology.
Moreover, Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate has been employed in polymer chemistry to synthesize functional polymers with tailored properties. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical strength and thermal stability. These materials have potential applications in advanced composites and high-performance coatings.
In conclusion, Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate (CAS No. 1806656-49-4) is a versatile compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to design novel molecules with specific functional properties.
1806656-49-4 (Ethyl 2-(1-bromo-2-oxopropyl)-3-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)